Cas no 61607-80-5 (2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-)

61607-80-5 structure
Product Name:2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
CAS No:61607-80-5
Molecular Formula:C12H12N2S2
Molecular Weight:248.367079734802
CID:473016
2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- Properties
Names and Identifiers
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- 2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
- 2H-Benzimidazole-2-thione, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
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- InChIKey: AOSXCNJQBIBZNW-UHFFFAOYSA-N
- Inchi: 1S/C12H12N2S2/c15-12-13-10-3-1-2-4-11(10)14(12)9-5-7-16-8-6-9/h1-5H,6-8H2,(H,13,15)
- SMILES: C1(=S)N(C2=CCSCC2)C2=CC=CC=C2N1
Computed Properties
- Exact Mass: 248.04436
Experimental Properties
- PSA: 15.27
- Boiling Point: 414.7±55.0 °C(Predicted)
- Melting Point: 222.5 °C(Solv: methanol (67-56-1))
- pka: 11.21±0.30(Predicted)
- Density: 1.40±0.1 g/cm3(Predicted)
2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- Related Literature
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Christian Jarry,Viviane Pallage,Olivier Nosjean,Jean A. Boutin,Arnaud Gohier,Clotilde Mannoury la Cour,Daniel-Henri Caignard,Philippe Delagrange Med. Chem. Commun., 2014,5, 1590-1590
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Cécile Monteux,Michelle Senchyna,Howard A. Ketelson Soft Matter, 2011,7, 7747-7753
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Jianna Bao,Xiaohua Chang,Guorong Shan,Yongzhong Bao,Pengju Pan Polym. Chem., 2016,7, 4891-4900
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Lingling Xue,Bin Qiu,Zhenyu Lin,Donghwan Kim,Guonan Chen Phys. Chem. Chem. Phys., 2010,12, 12826-12832
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Yanfei Yang,Wankai Wang,Lingxiao Li,Bucheng Li J. Mater. Chem. A, 2020,8, 3692-3700
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Erin N. Sharp,Patrick Rupper,Terry A. Miller Phys. Chem. Chem. Phys., 2008,10, 3955-3981
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Yongxin Huang,Hai Ming,Gaoping Cao,Wenfeng Zhang,Jun Ming,Renjie Chen J. Mater. Chem. A, 2020,8, 1604-1630
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10. Contents list
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